Cas no 2138194-57-5 (Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]-)

• Product Name: Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]-
• CAS No: 2138194-57-5
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 5259027
• Update Time: 2025-09-27

Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]-

• Inchi： 1S/C13H17ClN2O/c1-9(14)13(17)16-8-10-6-7-15-12-5-3-2-4-11(10)12/h2-5,9-10,15H,6-8H2,1H3,(H,16,17)
• InChI Key： TXBAHCVLNONVEP-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(NCC1)C=CC=C2)(=O)C(Cl)C

Additional information on Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]-

Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- (CAS No. 2138194-57-5): A Comprehensive Overview

Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- (CAS No. 2138194-57-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a chlorinated propanamide moiety with a tetrahydroquinoline derivative, making it a promising candidate for various biochemical applications.

The molecular structure of Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- features a chloro-substituted amide group attached to a methylated tetrahydroquinoline ring. This unique configuration imparts distinct chemical properties that make it valuable in the development of novel pharmaceutical agents. The presence of the tetrahydro-4-quinolinyl moiety suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug design.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. The tetrahydro-4-quinolinyl group in this compound is particularly noteworthy for its ability to modulate biological pathways. Studies have shown that quinoline-based compounds can exhibit antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of this moiety into the Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- structure may enhance its pharmacological efficacy by improving binding affinity to target proteins.

The chloro-substituted propanamide portion of the molecule introduces additional reactivity, allowing for further functionalization and derivatization. This flexibility is highly advantageous in medicinal chemistry, as it enables the synthesis of analogs with tailored properties. Researchers have leveraged this chemical handle to develop compounds with improved solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have facilitated the design and optimization of such complex molecules. Molecular modeling studies have been instrumental in predicting the binding modes of Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- with various biological targets. These insights have guided the development of more potent and selective drug candidates. For instance, virtual screening techniques have identified potential binding pockets on enzymes relevant to diseases such as cancer and neurodegeneration.

The synthesis of Propanamide, 2-chloro-N-[(1,2,3,4-tetrahydro-4-quinolinyl)methyl]- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the chloro group and palladium-catalyzed cross-coupling reactions to form the tetrahydroquinoline core. These synthetic strategies exemplify the intersection of organic chemistry and pharmaceutical science.

In clinical research settings, Propanamide, 2-chloro-N-[(1, 2, 3, 4-tetrahydro--4--quinolinyl)methyl]- has been explored as a precursor for more complex drug molecules. Its structural features provide a scaffold for further modifications aimed at enhancing pharmacological profiles. Preclinical studies have demonstrated promising results in models of inflammation and infection, underscoring its potential as a lead compound.

The role of tetrahydro--4--quinolinyl derivatives in medicinal chemistry continues to evolve with new discoveries emerging regularly. These compounds are particularly intriguing because they can mimic natural products while offering improved pharmacokinetic properties. The versatility of Propanamide, 2-chloro-N-[(1, 2, 3, 4-tetrahydro--4--quinolinyl)methyl]- lies in its ability to serve as a building block for diverse therapeutic applications.

Future research directions may focus on exploring novel synthetic routes to optimize the yield and purity of this compound. Additionally, Propanamide, 2-chloro-N-[(1, 2, 3, 4-tetrahydro--4--quinolinyl)methyl]- could be investigated for its potential role in drug repurposing efforts, where existing compounds are re-evaluated for new therapeutic uses.

The integration of high-throughput screening technologies will further accelerate the discovery process for derivatives like Propanamide, 2-chloro-N-[(1, 2, 3, 4-tetrahydro--4--quinolinyl)methyl]. These platforms enable rapid testing against large libraries of compounds, identifying those with optimal biological activity efficiently.

In summary, Propanamide, 2-chloro-N-[(1, 2, 3, 4-tetrahydro--4--quinolinyl)methyl]- (CAS No.2138194-57-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.